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Spectroscopic Data for Calcium Adipate

The table below summarizes the key vibrational bands for calcium adipate monohydrate single crystals as

identified in research studies.

Spectroscopy
Method

Key Wavenumbers (cm⁻¹) Proposed Assignments

FTIR [1] Information from single-crystal study. Bands
are influenced by the coordination to calcium

and the presence of water.

Raman [1] Information from single-crystal study. Spectra

were reported at different phase-changing
temperatures.

FTIR & Raman
[1]

~$\mathbf{1400}$ & ~$\mathbf{1600}$ Asymmetric & symmetric
stretching vibrations of the

carboxylate ($\ce{COO-}$) groups.

For precise verification, comparing the full spectrum from your experimental data against the original source

is essential. The study notes that all functional groups in the compound were identified using these

techniques [1].
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Experimental Protocol for Characterization

The following workflow outlines the key steps for the synthesis and spectroscopic characterization of high-

purity calcium adipate single crystals.

Start: Crystal Synthesis
and Preparation

Synthesis via
Single Gel Diffusion Technique

Confirm Crystal Structure
(Powder X-ray Diffraction, XRD)

Spectroscopic Characterization
(FTIR & Micro-Raman)

Thermal Stability Analysis
(Thermogravimetric Analysis, TGA)

Data Analysis
and Verification

End: Verified
Spectroscopic Data

Click to download full resolution via product page

Key Experimental Details [1]:

Crystal Growth: Calcium adipate monohydrate ($\ce{Ca(C6H8O4).H2O}$) single crystals were
grown using a single gel diffusion technique with silica gel.

Structural Verification: Powder XRD confirmed the crystal belongs to the triclinic system with
space group P-1(2).

Thermal Properties: TGA supported the chemical formula and determined the material's thermal
stability up to 103 °C.

Research Context and Verification Notes

Data Source: The primary data comes from a 2020 study published in the Journal of Thermal
Analysis and Calorimety, which provides a high level of experimental detail suitable for your audience

of researchers [1].
Handling Data Gaps: The search results confirm the existence of spectroscopic studies but do not

provide a complete, list of all absorption bands. For a full verification, consulting the original paper or
performing a direct experimental comparison is necessary.
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Broader Scientific Context: Calcium adipate and similar carboxylate salts are of interest in

advanced materials science, including the development of octacalcium phosphate carboxylates
(OCPCs) for biomaterials and metal-organic frameworks (MOFs) [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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